N,N-Bis(2-bromoethyl)acetamide

• Molecular Formula: C6H11Br2NO
• Molecular Weight: 272.97 g/mol
• IUPAC Name: N,N-bis(2-bromoethyl)acetamide
• InChI: InChI=1S/C6H11Br2NO/c1-6(10)9(4-2-7)5-3-8/h2-5H2,1H3
• InChI Key: TZQVLNUHCRWMEL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N(CCBr)CCBr

Description

N,N-Bis(2-bromoethyl)acetamide is a chemical compound with the molecular formula C6H11Br2NO and a molecular weight of 272.97 g/mol It is characterized by the presence of two bromoethyl groups attached to the nitrogen atom of an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

N,N-Bis(2-bromoethyl)acetamide can be synthesized through the reaction of acetamide with 2-bromoethanol in the presence of a suitable base, such as potassium carbonate. The reaction typically involves heating the reactants under reflux conditions to facilitate the formation of the desired product .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, pressure, and reactant concentrations, to achieve higher yields and purity.

Chemical Reactions Analysis

Types of Reactions

N,N-Bis(2-bromoethyl)acetamide undergoes various chemical reactions, including:

Nucleophilic Substitution: The bromoethyl groups can participate in nucleophilic substitution reactions, where the bromine atoms are replaced by other nucleophiles.

Hydrolysis: The compound can undergo hydrolysis in the presence of water or aqueous acids, leading to the formation of acetic acid and 2-bromoethylamine.

Common Reagents and Conditions

Nucleophilic Substitution: Common reagents include sodium hydroxide, potassium hydroxide, and other nucleophiles such as amines and thiols.

Hydrolysis: Acidic or basic conditions are typically used, with reagents such as hydrochloric acid or sodium hydroxide.

Major Products Formed

Nucleophilic Substitution: Depending on the nucleophile used, products can include substituted amides or other derivatives.

Hydrolysis: The major products are acetic acid and 2-bromoethylamine.

Scientific Research Applications

N,N-Bis(2-bromoethyl)acetamide has several applications in scientific research:

Organic Synthesis: It serves as an intermediate in the synthesis of various organic compounds, particularly those containing bromoethyl groups.

Medicinal Chemistry: The compound is investigated for its potential use in the development of pharmaceuticals, particularly as a building block for drug molecules.

Biological Studies: It is used in studies involving the modification of biomolecules, such as proteins and nucleic acids, due to its ability to introduce bromoethyl groups.

Mechanism of Action

The mechanism of action of N,N-Bis(2-bromoethyl)acetamide involves the reactivity of its bromoethyl groups. These groups can undergo nucleophilic substitution reactions, allowing the compound to modify other molecules by attaching bromoethyl moieties.

Comparison with Similar Compounds

Similar Compounds

N,N-Bis(2-chloroethyl)acetamide: Similar in structure but with chlorine atoms instead of bromine.

N,N-Bis(2-iodoethyl)acetamide: Similar in structure but with iodine atoms instead of bromine.

Uniqueness

N,N-Bis(2-bromoethyl)acetamide is unique due to the presence of bromoethyl groups, which confer distinct reactivity compared to its chloro and iodo counterparts. The bromine atoms provide a balance between reactivity and stability, making the compound suitable for various applications in organic synthesis and medicinal chemistry .